Cas no 34250-62-9 (Benzenamine, 2,2'-dithiobis[4-ethoxy-)

• Product Name: Benzenamine, 2,2'-dithiobis[4-ethoxy-
• CAS No: 34250-62-9
• MF: C₁₆H₂₀N₂O₂S₂
• MW: 336.472201347351
• CID: 292660
• PubChem ID: 4871174
• Update Time: 2025-04-19

Benzenamine, 2,2'-dithiobis[4-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-[(2-amino-5-ethoxyphenyl)disulfanyl]-4-ethoxyaniline
• 34250-62-9
• MLS001216248
• BDBM80313
• DTXSID80406687
• 2-[(2-azanyl-5-ethoxy-phenyl)disulfanyl]-4-ethoxy-aniline
• HMS2886K22
• Benzenamine, 2,2'-dithiobis[4-ethoxy-
• JIJJTBPMXYXKNT-UHFFFAOYSA-N
• [2-[(2-amino-5-ethoxy-phenyl)disulfanyl]-4-ethoxy-phenyl]amine
• CHEMBL1395977
• SCHEMBL8357974
• 4,4'-diethoxy-2,2'-dithiodianiline
• AKOS002235118
• cid_4871174
• SMR000544485

• Inchi： 1S/C16H20N2O2S2/c1-3-19-11-5-7-13(17)15(9-11)21-22-16-10-12(20-4-2)6-8-14(16)18/h5-10H,3-4,17-18H2,1-2H3
• InChI Key： JIJJTBPMXYXKNT-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1N)OCC)SC1C=C(C=CC=1N)OCC

Computed Properties

• Exact Mass: 336.0968
• Monoisotopic Mass: 336.09662023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 70.5